Cas no 2227691-93-0 (tert-butyl N-{3-(1S)-3-amino-1-hydroxypropylphenyl}carbamate)

• Product Name: tert-butyl N-{3-(1S)-3-amino-1-hydroxypropylphenyl}carbamate
• CAS No: 2227691-93-0
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 6181337
• PubChem ID: 165620051
• Update Time: 2025-05-20

tert-butyl N-{3-(1S)-3-amino-1-hydroxypropylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-(1S)-3-amino-1-hydroxypropylphenyl}carbamate
• 2227691-93-0
• tert-butyl N-{3-[(1S)-3-amino-1-hydroxypropyl]phenyl}carbamate
• EN300-1873969

• Inchi： 1S/C14H22N2O3/c1-14(2,3)19-13(18)16-11-6-4-5-10(9-11)12(17)7-8-15/h4-6,9,12,17H,7-8,15H2,1-3H3,(H,16,18)/t12-/m0/s1
• InChI Key： FRTCSPUPJJQODS-LBPRGKRZSA-N
• SMILES： O(C(NC1=CC=CC(=C1)[C@H](CCN)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.16304257g/mol
• Monoisotopic Mass: 266.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{3-(1S)-3-amino-1-hydroxypropylphenyl}carbamate

tert-butyl N-{3-(1S)-3-amino-1-hydroxypropylphenyl}carbamate: A Comprehensive Overview

tert-butyl N-{3-(1S)-3-amino-1-hydroxypropylphenyl}carbamate (CAS No 2227691-93-0) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a substituted phenyl ring and a carbamate functional group. The presence of the (1S)-configuration in the amino alcohol moiety adds stereochemical complexity, making it a valuable molecule for enantioselective synthesis and drug development.

The synthesis of tert-butyl N-{3-(1S)-3-amino-1-hydroxypropylphenyl}carbamate involves a series of carefully designed reactions, including nucleophilic substitution, amide formation, and stereochemical control. Recent advancements in asymmetric catalysis have enabled the efficient production of this compound with high optical purity, which is critical for its use in chiral resolution and enantioselective reactions. Researchers have also explored alternative synthetic pathways to improve yield and reduce costs, leveraging green chemistry principles to minimize environmental impact.

In terms of applications, tert-butyl N-{3-(1S)-3-amino-1-hydroxypropylphenyl}carbamate has shown promise in the development of novel therapeutic agents. Its ability to act as a chiral auxiliary has been extensively studied, with recent findings highlighting its role in the synthesis of complex natural products and bioactive molecules. Additionally, this compound has been employed as a building block in the construction of advanced materials, such as biodegradable polymers and stimuli-responsive hydrogels.

Recent studies have also focused on the pharmacokinetic properties of tert-butyl N-{3-(1S)-3-amino-1-hydroxypropylphenyl}carbamate, particularly its absorption, distribution, metabolism, and excretion (ADME) profile. These investigations are crucial for evaluating its potential as a drug candidate or a precursor to bioactive compounds. Researchers have reported that the compound exhibits favorable solubility and stability under physiological conditions, making it an attractive option for further exploration in preclinical studies.

Moreover, the integration of tert-butyl N-{3-(1S)-3-amino-1-hydroxypropylphenyl}carbamate into advanced drug delivery systems has been a topic of growing interest. Its ability to form stable complexes with various drug molecules has been exploited to enhance bioavailability and targeted delivery. For instance, recent research has demonstrated its use as a carrier for anticancer agents, where it significantly improves drug encapsulation efficiency and reduces systemic toxicity.

From an environmental perspective, the biodegradability and eco-friendly properties of tert-butyl N-{3-(1S)-3-amino-1-hydroxypropylphenyl}carbamate have been thoroughly assessed. Studies indicate that under controlled conditions, the compound undergoes rapid degradation without releasing harmful byproducts, aligning with global sustainability goals. This makes it an ideal candidate for applications in green chemistry and eco-friendly material synthesis.

In conclusion, tert-butyl N-{3-(1S)-3-amino-1-hydroxypropylphenyl}carbamate (CAS No 2227691-93-0) stands out as a versatile and innovative compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.